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Compound of Interest

Compound Name: 1-Propyl-1H-imidazole

Cat. No.: B1584474

An In-depth Whitepaper on the Discovery, History, Properties, and Applications of a Versatile
Heterocyclic Compound

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a detailed overview of N-propylimidazole, a substituted imidazole
that has garnered interest in various scientific fields, including organic synthesis, materials
science, and pharmaceutical development. This document covers the historical context of its
synthesis, its physicochemical and spectroscopic properties, established and potential
applications, and a summary of its known biological activities.

Introduction and Historical Context

While the precise first synthesis of N-propylimidazole is not prominently documented in readily
available literature, its development is rooted in the broader history of N-alkylimidazole
synthesis. The alkylation of imidazoles is a fundamental reaction in heterocyclic chemistry, with
numerous methods developed over the past century. Early methods for N-alkylation of
imidazoles often involved the reaction of the imidazole salt with an alkyl halide.

A widely employed and illustrative method for the synthesis of N-propylimidazole is the reaction
of imidazole with a propyl halide, such as 1-bromopropane, in the presence of a base. This
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reaction proceeds via the deprotonation of the imidazole ring to form an imidazolide anion,
which then acts as a nucleophile to displace the halide from the alkyl halide.

Logical Workflow for a Typical N-alkylation of Imidazole

Below is a generalized workflow for the synthesis of N-propylimidazole, a common procedure
adapted in many laboratories.
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General Synthesis Workflow for N-Propylimidazole
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Caption: Generalized workflow for the synthesis of N-propylimidazole.

Physicochemical and Spectroscopic Properties
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N-propylimidazole is a colorless to pale yellow liquid at room temperature.[1] A summary of its

key physical and chemical properties is presented in the table below.

Table 1: Physicochemical Properties of N-Propylimidazole

Property Value Reference(s)
Molecular Formula CeH1oN2 [2][3]
Molecular Weight 110.16 g/mol [2][3]

CAS Number 35203-44-2 [2][3]

Boiling Point 94 °C at 11 mmHg [3]

Density ~0.95 g/cm?3 [3]

Refractive Index 1.4810 - 1.4850 [3]

Flash Point 88 °C [3]

Spectroscopic analysis is crucial for the characterization of N-propylimidazole. The following

tables summarize the key spectroscopic data.

Table 2: *H NMR Spectroscopic Data for N-Propylimidazole
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Table 3: Other Spectroscopic Data for N-Propylimidazole

Spectroscopic Technique Key Data Points Reference(s)

Expected peaks around 137,
13C NMR [1]I2]
129, 119, 48, 24, 11 ppm

Characteristic peaks for C-H,
Infrared (IR) Spectroscopy ) [4]
C=N, and C-N stretching

Molecular ion peak (M*) at m/z
Mass Spectrometry (MS) - 110 [4]

Experimental Protocols
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Synthesis of N-Propylimidazole

A representative experimental protocol for the synthesis of N-propylimidazole is as follows.[3]
Materials:

e Imidazole

e Sodium hydride (NaH), 60% dispersion in mineral olil
e 1-Bromopropane

e Anhydrous tetrahydrofuran (THF)

» Diatomaceous earth

o Ethyl acetate

e Hexane

e Magnesium sulfate

Procedure:

o A solution of imidazole (1.0 eq) in anhydrous THF is prepared in a round-bottom flask under
an inert atmosphere (e.g., nitrogen or argon).

e Sodium hydride (1.1 eq) is added portion-wise to the stirred solution at 0 °C.

e The reaction mixture is allowed to warm to room temperature and stirred for 1 hour.
e 1-Bromopropane (1.05 eq) is added dropwise to the mixture at O °C.

e The reaction is stirred at room temperature for 16-24 hours.

e The reaction is quenched by the slow addition of water.

o The mixture is filtered through a pad of diatomaceous earth, and the filtrate is concentrated
under reduced pressure.
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e The residue is partitioned between ethyl acetate and water. The aqueous layer is extracted
with ethyl acetate.

e The combined organic layers are washed with brine, dried over anhydrous magnesium
sulfate, filtered, and concentrated.

e The crude product is purified by flash column chromatography or distillation to yield N-
propylimidazole as a colorless to pale yellow oil.

Yield: 93%[3]

Applications of N-Propylimidazole

N-propylimidazole's unique combination of a heterocyclic ring and an alkyl chain imparts
properties that make it a valuable compound in several applications.

Precursor for lonic Liquids

One of the most significant applications of N-propylimidazole is as a precursor in the synthesis
of imidazolium-based ionic liquids.[5] lonic liquids are salts with low melting points that are
finding increasing use as "green"” solvents and catalysts in a variety of chemical processes. The
N-propyl group can be one of the alkyl substituents on the imidazolium cation.

General Synthesis of an Imidazolium-Based lonic Liquid:
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Synthesis of an Imidazolium lonic Liquid
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Caption: General pathway for the synthesis of an imidazolium ionic liquid from N-
propylimidazole.

Ligand in Coordination Chemistry

The nitrogen atoms in the imidazole ring of N-propylimidazole can act as Lewis bases, allowing

the molecule to function as a ligand in coordination chemistry.[6][7] It can coordinate to a
variety of metal centers, forming stable metal complexes. These complexes can have
applications in catalysis, materials science, and as models for metalloenzymes.[3]
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Intermediate in Pharmaceutical and Agrochemical
Synthesis

N-propylimidazole serves as a versatile building block in the synthesis of more complex
molecules, including active pharmaceutical ingredients (APIs) and agrochemicals.[5][8] The
imidazole moiety is a common scaffold in many biologically active compounds.

Biological Activity and Signaling Pathways

The biological activity of N-propylimidazole itself is not extensively characterized in publicly
available literature. However, the imidazole core is a well-known pharmacophore present in a
wide range of therapeutic agents with diverse biological activities, including antifungal,
antibacterial, anticancer, and anti-inflammatory properties.

It is plausible that N-propylimidazole could exhibit inhibitory effects on certain enzymes, as
many imidazole-containing compounds are known to act as enzyme inhibitors, often by
coordinating to the metal center in metalloenzymes.[9][10] Further research is needed to
elucidate any specific biological targets or modulation of signaling pathways by N-
propylimidazole. The current body of research does not point to a specific, well-defined
signaling pathway that is directly and uniquely modulated by N-propylimidazole. Any potential
biological effects are likely to be inferred from the broader class of imidazole-containing
compounds.

Conclusion

N-propylimidazole is a readily accessible and versatile heterocyclic compound with established
applications as a precursor to ionic liquids, a ligand in coordination chemistry, and an
intermediate in organic synthesis. While its specific biological activities and role in signaling
pathways are not yet well-defined, the prevalence of the imidazole scaffold in medicinal
chemistry suggests potential for future discoveries in this area. The detailed synthetic protocols
and comprehensive physicochemical and spectroscopic data provided in this guide serve as a
valuable resource for researchers and professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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